![molecular formula C8H16ClNO B6181083 rac-(3R,5R)-3-methyl-2-oxa-7-azaspiro[4.4]nonane hydrochloride, cis CAS No. 2613299-58-2](/img/no-structure.png)
rac-(3R,5R)-3-methyl-2-oxa-7-azaspiro[4.4]nonane hydrochloride, cis
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Overview
Description
Rac-(3R,5R)-3-methyl-2-oxa-7-azaspiro[4.4]nonane hydrochloride, cis (also known as R-3-methyl-2-oxa-7-azaspiro[4.4]nonane hydrochloride, cis) is a chemical compound that has been extensively studied in scientific research due to its potential applications in laboratory experiments. This compound is a cyclic ketone and is part of a family of compounds known as spirocyclic ketones. This compound has been studied for its potential to be used in the synthesis of various compounds and its potential biological activity.
Scientific Research Applications
Rac-(3R,5R)-3-methyl-2-oxa-7-azaspiro[4.4]nonane hydrochloride, cis has been extensively studied for its potential applications in laboratory experiments. This compound has been studied for its potential to be used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other organic compounds. Additionally, this compound has been studied for its potential biological activity, including its ability to act as an anti-inflammatory, anti-cancer, and anti-bacterial agent.
Mechanism of Action
The exact mechanism of action of Rac-(3R,5R)-3-methyl-2-oxa-7-azaspiro[4.4]nonane hydrochloride, cis is not fully understood. However, it is believed that this compound may act as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase. Additionally, this compound may act as an antioxidant and may be able to affect the expression of certain genes.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. This compound has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties in laboratory studies. Additionally, this compound has been studied for its potential to affect the expression of certain genes, as well as its potential to inhibit certain enzymes.
Advantages and Limitations for Lab Experiments
Rac-(3R,5R)-3-methyl-2-oxa-7-azaspiro[4.4]nonane hydrochloride, cis has several advantages for use in laboratory experiments. This compound is relatively easy to synthesize and can be used in a variety of experiments. Additionally, this compound has been studied for its potential biological activity, making it a useful tool for studying the effects of this compound on various biological systems.
However, there are some limitations to the use of this compound in laboratory experiments. This compound is relatively unstable and can be difficult to store for long periods of time. Additionally, this compound can be toxic in large doses and must be handled with caution.
Future Directions
For research include further study of the compound’s potential anti-inflammatory, anti-cancer, and anti-bacterial properties. Additionally, further research into the compound’s potential to affect the expression of certain genes and its potential to inhibit certain enzymes may yield valuable insights. Finally, further research into the synthesis of this compound and its potential applications in various laboratory experiments may lead to new and improved methods for synthesizing and using this compound.
Synthesis Methods
Rac-(3R,5R)-3-methyl-2-oxa-7-azaspiro[4.4]nonane hydrochloride, cis can be synthesized from a variety of starting materials. The most common synthesis method involves the reaction of a cyclic ketone with a dialkyl ketone in the presence of a base and a Lewis acid. This reaction is known as the Beckmann rearrangement. This reaction produces the desired product in high yields and is relatively easy to perform. Other synthesis methods for this compound include the reaction of a dialkyl ketone with a cyclic ketone in the presence of an acid catalyst and the reaction of a dialkyl ketone with a cyclic ketone in the presence of a base and a Lewis acid.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,5R)-3-methyl-2-oxa-7-azaspiro[4.4]nonane hydrochloride, cis involves the formation of the spirocyclic ring system through a cyclization reaction. The starting material for this synthesis is (R)-3-methyl-1,5-hexadiene, which undergoes a series of reactions to form the desired compound.", "Starting Materials": [ "(R)-3-methyl-1,5-hexadiene", "Sodium hydride", "Methyl iodide", "Sodium borohydride", "Hydrochloric acid", "Diethyl ether", "Methanol", "Water" ], "Reaction": [ "Step 1: Deprotonation of (R)-3-methyl-1,5-hexadiene with sodium hydride in diethyl ether to form the corresponding anion.", "Step 2: Alkylation of the anion with methyl iodide to form the corresponding alkylated product.", "Step 3: Reduction of the alkylated product with sodium borohydride in methanol to form the corresponding alcohol.", "Step 4: Cyclization of the alcohol with hydrochloric acid in water to form the spirocyclic ring system and the hydrochloride salt of the desired compound, rac-(3R,5R)-3-methyl-2-oxa-7-azaspiro[4.4]nonane hydrochloride, cis." ] } | |
2613299-58-2 | |
Molecular Formula |
C8H16ClNO |
Molecular Weight |
177.7 |
Purity |
95 |
Origin of Product |
United States |
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